3-Methoxy-1,2-thiazole-5-sulfonyl chloride
Description
“3-Methoxy-1,2-thiazole-5-sulfonyl chloride” is a chemical compound with the molecular formula C4H4ClNO3S2 . It has a molecular weight of 213.65. This compound is not intended for human or veterinary use and is typically used for research purposes.
Synthesis Analysis
The synthesis of thiazole derivatives, such as “3-Methoxy-1,2-thiazole-5-sulfonyl chloride”, involves various methods. One common method involves the treatment of N,N-diformylaminomethyl aryl ketones with phosphorus pentasulfide and triethylamine in chloroform, yielding 5-arylthiazoles . The 5-aryl-1,3-thiazole core can then be functionalized at the 2-position to yield a large array of 5-aryl-2-arylsulfonyl-1,3-thiazoles .Molecular Structure Analysis
The thiazole ring in “3-Methoxy-1,2-thiazole-5-sulfonyl chloride” consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds, rendering aromatic ring properties .Chemical Reactions Analysis
Thiazole derivatives, including “3-Methoxy-1,2-thiazole-5-sulfonyl chloride”, can undergo various chemical reactions. For instance, they can participate in copper-catalyzed [3+1+1]-type condensation of oximes, anhydrides, and potassium thiocyanate (KSCN), providing thiazoles in very good yields under mild reaction conditions . They can also undergo direct arylation under the catalysis of Pd (OAc) 2 .Scientific Research Applications
Pharmaceutical Testing
“3-Methoxy-1,2-thiazole-5-sulfonyl chloride” is used in pharmaceutical testing . It serves as a high-quality reference standard for accurate results .
Research Chemical
This compound is classified as a research chemical . Research chemicals are experimental chemicals that are utilized for scientific research purposes. They are designed to produce effects that can provide valuable data when testing new pharmaceuticals or chemical reactions.
Synthesis of Sulfonamides
Sulfonamides are a group of compounds characterized by their sulfonyl functional group attached to an amine group. They are known for their antibacterial properties and are used in a variety of pharmaceuticals. “3-Methoxy-1,2-thiazole-5-sulfonyl chloride” can react with amines to build sulfonamides .
Electrophilic Reagents
“3-Methoxy-1,2-thiazole-5-sulfonyl chloride” can act as an efficient electrophilic reagent capable of undergoing nucleophilic substitution reactions . This makes it useful in various chemical synthesis processes.
properties
IUPAC Name |
3-methoxy-1,2-thiazole-5-sulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4ClNO3S2/c1-9-3-2-4(10-6-3)11(5,7)8/h2H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSPBFOPYGWNPOR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NSC(=C1)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4ClNO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxy-1,2-thiazole-5-sulfonyl chloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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